The efficient carrier extraction and transport will be greatly aided by a proper heterojunction that has formed at the interface of perovskite photovoltaics. For n-i-p devices, the film quality of perovskites is further influenced by the characteristics of the interface between the electron transport layer (ETL) and perovskite layer. Herein, we introduce a “front surface field” based on the concept of back surface field (BSF) technique into perovskite photovoltaics. We optimize the energy band arrangement for devices by adding a potent n-type molecular buffer layer (naphthalene, 2,6-naphthalene dicarboxylic acid (2,6-NDA)) at the interface between the ETL and the perovskite layer. The generated electric filed at the interface results in more perfect interface contact and efficiently inhibits interface charge recombination, producing a high open-circuit voltage. The 2,6-NDA-treated device delivered a power conversion efficiency up to 24.19% by a reduce of the open-circuit voltage loss with 370 mV. The finding in this work provides a new route to optimize the device architectures for highly efficient perovskite photovoltaics.

As the demand for environmental purification and energy harvesting continues to grow, research on maximizing the efficiency of catalysts is attracting great attention. The piezo-phototronic effect has emerged as an effective strategy to enhance the photocatalytic activity of semiconductors. While p-type semiconductors exhibit high photoresponsivity across a wide spectral range, their potential as piezo-photocatalysts has been limited due to their low carrier concentration and inferior carrier migration behavior. Therefore, it is hypothesized that overcoming these limitations would allow p-type semiconductors to achieve catalytic performance comparable to, or even surpassing, that of n-type systems. Here, we introduce two effective strategies into p-type trigonal selenium nanowires (Se NWs): electron-proton co-doping and localized surface plasmon resonance effect. These approaches improve the light absorption capacity, charge transport ability, and piezoelectricity, thereby significantly enhancing the piezo-photocatalytic performance. Under the influence of the piezo-phototronic effect, the post-treated Se NWs exhibit markedly enhanced evolution rates of reactive oxygen species compared to pure Se NWs. Consequently, the degradation efficiency of organic contaminants is increased up to 4-fold. This breakthrough opens up a new pathway for the development of p-type piezoelectric materials, which can potentially replace their n-type counterparts in catalytic applications.

Designing novel transition metal dichalcogenides (TMDCs) are highly important for achieving superior performances in advanced optoelectrical devices of broad applications. Although many TMDCs materials have been synthesized and studied, the response behaviors of TMDCs under external excitations still lack in-depth investigations. To address this challenge, we have established a library of TMDCs including 56 types of materials and revealed their response behaviors to the external electric fields and strains as well as the possibility to drive phase transitions under the external excitations. We have explored the thermodynamic stability, band structures, electronic structures, and optical properties of these TMDCs. Under the external electric field, the gradual change of energy results in the conversion from semiconductors to metals, which enables the construction of heterojunctions while the Landau phase transitions are absent. In comparison, the external strain not only lowers the overall symmetry but also induces strong p-π hybridizations to realize unique electronic properties. In particular, Dirac cones are noticed in the 1H-TcTe2 within 45-100 GPa, supporting a novel quasi heavy-fermion topological Kondo insulator induced by the phase transition under the external strains for the first time in TMDCs. This work offers fundamental knowledge to discover novel TMDC candidates with superior optoelectrical properties.

Owing to the effectiveness in addressing the challenges posed by the uncertainty and instantaneous volatility of renewable energy, the complementary exploitation of diverse energy sources has received considerable attention from researchers worldwide. In this context, this study proposes a two-degree-of-freedom marine energy harvesting system to concurrently extract energy from tidal currents and offshore winds. The proposed energy-harvesting scheme consists of two mechanically linked oscillators with alternative bluff bodies, capable of scavenging multiple forms of fluid energy based on flow-induced vibrations. An associated solution method for the fluid-structure interaction was numerically developed to investigate the dynamical response and energy-harnessing performance of the proposed system in detail. The simulation results demonstrated two typical working modes that occur under various inflow conditions. The 1st mode is used for energy harvesting, whereas the 2nd mode is used for vibration alleviation. These modes can be used to promote the converted power and vibration reliability of the proposed system. In contrast to the conventional one-degree-of-freedom energy harvester, the proposed system demonstrated an improved converted power, increasing from 39.13 W to 44.18 W, and a reduced maximum displacement, decreasing from 1.98 m to 1.02 m, exhibiting superior comprehensive performance in terms of converted power, energy conversion efficiency, adaptability to inflow velocity, vibration reliability, and power mix flexibility. Hence, the proposed system offers a novel perspective for the development and implementation of marine energy-harvesting technologies.

Developing smart sensors and advanced electronics for the need of the internet of things prevails yet under the constraint of energy efficiency. Therefore, the development of multi-functional devices toward low power is the research spotlight. Due to the low energy consumption, semiconductor-based piezo-gated devices hold great promises. Herein, a flexible multi-dimensional strain sensor by growing two ZnO thin film-based terminals on both sides of a mica substrate is developed. This Multidimensional Piezo-Gated Flexible Transistor (M-PGFT) device successfully detects the positive (upward) bending, negative (downward) bending, and compressive load. Where the gauge factor (GF) of the Top/Bottom terminals under positive and negative bending strains are −3.44/+9.78 and +5.44/−4.03, respectively, and +94.93/+74.70 for compressive load is obtained. Notably, the GF of both ZnO terminals is asymmetric under two bending types of loads, whereas symmetric under compressive load. This unique behavior made this smart multi-dimensional strain sensor to distinguish between different types of strains. Furthermore, the same device can be implemented as a piezo-gated three-valued logic device, demonstrating standard ternary inversion and standard ternary NAND operations. This study presents a unique and simple design to fabricate flexible multi-functional piezo-gated devices for multi-dimensional strain sensing and three-valued logic operation at low power.

In recent years, the development of non-fullerene acceptors (NFAs) has led to rapid advances in organic solar cells (OSCs), resulting in power conversion efficiency (PCE) exceeding 19%. However, the complex molecular architectures of fused ring electron acceptors require increasing steps of synthesis and purification, restricting their mass synthesis and hindering the commercialization of OSCs. Non-fused ring electron acceptors (NFREAs), on the other hand, offer several advantages, including facile synthesis, simple chemical modifications, and easy tunability in the optical band gap, frontier molecular orbitals and absorption spectrum. In the last five years, various types of NFREAs have been designed and synthesized, necessitating a timely review article. In this review, we analyze the molecular structure design and structure-property relationship of NFREAs, discuss their stability and figure-of-merit (FOM) values compared to traditional fused ring electron acceptors, and explore the challenges and prospects of NFREAs for achieving high-performance device and low-cost manufacturing concurrently.

The broad application prospects of two-dimensional (2D) materials have stimulated considerable interest in exploring their piezoelectric properties. Ti3C2Tx MXene has been predicted to possess highly directional piezoelectric properties, owing to its non-centrosymmetric lattice structure. This study presents the experimental piezo-response of oxidized-MXene, which demonstrates that different atomic structure of oxidized-MXene induces unexpected oscillating piezoelectric performance. The presence of surface-modified groups on the Ti3C2Tx-O MXene breaks the inversion symmetry of the lattice structure, thereby exhibiting strongly enhanced piezoelectric behavior. Specifically, the armchair direction of the Ti3C2Tx-O MXene manifests an inherent current output of 1.15 ± 0.20 nA under the tensile strain of 1.30%, yielding a power density of ∼31.04 mW/m2 and a conversion efficiency of ∼17.4%. These values excess those of previously reported 2D materials. Theoretical calculations have provided insights into the underlying mechanisms of piezoelectric polarizations in the multi-atomic structure of various oxidized-MXenes. The discovery of piezo-oxidized-MXene offers a promising avenue for exploring the potential of MXene in the development of nanodevices and stretchable electronics.

Carbon dots (CDs) generally suffer from aggregation-induced fluorescence quenching effect in solid-state, which significantly limits their application in photoelectric devices. Due to this effect, it is a great challenge to achieve high-transparency and high-performance luminescent solar concentrators (LSCs) based on CDs. Here, the synthesis of organosilane-grafted carbon dots (Si-CDs) is rationally designed by hydrothermal method using anhydrous citric acid, ethanolamine and KH-792 as the reaction precursors. The obtained Si-CDs can be uniformly dispersed in the polyvinyl alcohol (PVA) matrix through the dehydration condensation reaction and hydrogen bonding between the silicon hydroxyl group of Si-CDs and the hydroxyl group of PVA. Based on this property, Si-CDs/PVA thin-film LSCs (5 × 5 × 0.2 cm3) with ultrahigh CD loading (25 wt%) and high transparency can be fabricated, exhibiting excellent absorption in the UV spectral region and about 90% transmission in the visible range. Furthermore, the power conversion efficiency (PCE) of the LSCs can reach 2.09% under a standard solar light and shows excellent stability even over 12 weeks. This synthetic design is expected to be beneficial for future development of CD synthesis and paves the way for the development of CDs-based photoelectric devices.

It is very important to design the catalysts with special spatial architectures and excellent electrochemical performance. It is well known that non-noble metal catalysts are inferior to Pt-like ones in electro-activity. However, their catalytic ability can be improved by the synergistic effect of different components. Herein, we synthesize several dendritic-like CoP@NiCo-LDH hetero-catalysts by a multi-step growth route. The CoP@NiCo LDH-100 samples present an overpotential of 225 mV @ 46.6 mV dec−1 for OER and 68.7 mV @ 74.03 mV dec−1 for HER, which is superior to the commercial IrO2 (OER) and Pt/C (HER) in alkaline electrolyte. The density functional theory (DFT) calculation demonstrates that the composites possess low adsorption energy (1.11 eV) and tunable charge redistribution at the interface. An increased Fermi-level PDOS value proves the enhanced conductivity of the catalyst. The upward shift of the D-band center optimizes the desorption of the intermediates and accelerates the hydrolysis dissociation process. This increases the HER activity and thus reduces the overall electrolysis voltage.

Piezo-electrocatalytic CO2 reduction reaction (PECRR) technique has been verified as an effective CO2-to-fuel conversion strategy by exploiting and utilizing the widely distributed mechanical energy in nature, e.g., blue energy. The facile large-scale preparation of high-performance and low-cost piezo-electrocatalysts is therefore highly desired but challenging. Herein, a method of physical mixing of piezo-electrocatalysts and earth-abundant carbon-based materials is proposed to address the above issue, and we verified this method with typical piezoelectric BaTiO3 and graphene oxide (GO) as a demonstration. With an optimized GO concentration, the BaTiO3 shows a CO yield of 134.4 μmol·g-1·h-1 which is about 45.3% higher than that of pristine BaTiO3. The mechanisms for the enhancement are revealed via boosted piezo-carrier dynamics and charge transfer from BaTiO3 to GO as well as enhanced intrinsic activity. Furthermore, physical mixing of GO is extended to other piezo-electrocatalysts (MoS2, ZnO, ZnS, CdS, Bi2WO6), from which it is found that their performance is improved compared to the counterpart of those without GO. This work suggests that the physical mixing GO is a universal method to improve PECRR performance and may be a decent candidate approach for large-scale preparation of high-performance and low-cost piezo-electrocatalysts in future.